Cas no 515-42-4 (Sodium benzenesulfonate)

Sodium benzenesulfonate Properties

Names and Identifiers

• Sodium Benzenesulfonate
• BENZENESULFONIC ACID SODIUM SALT
• SODIUM BENZENE SULPHONATE
• Benzenesulfonicacid,sodiumsa
• dispersantgn
• sodiumbenzenemonosulfate
• sodiumbenzenemonosulfonate
• sodiumbenzosulfonate
• sodiumphenylsulfonate
• Benzenesulfoic acid,sodium salt
• BENZENESULFONIC ACID SODIUM CRYSTALLINE
• BENZENESULFONIC ACID SODIUM SALT, RECRYS T.
• SODIUM BENZENESULFONATE, TECHNICAL
• SODIUM BENZENESULFONATE, PURIFIED
• Benzenesulfonic acid sodium
• Benzenesulfonic acid, sodium salt
• Dispersant GN
• Sodium phenylsulfonate
• Sodium benzenesulphonate
• Sodium benzene sulfonate
• Sodium benzene monosulfate
• Sodium benzene monosulfonate
• SODIUM BENZOSULFONATE
• K5RM14AZHX
• Benzenesulfonic acid, sodium salt (1:1)
• Benzenesulfonic acid, sodium salt, 98%
• Benzenesulfonicacidsodiumsalt
• Benzenesulfonic Acid Sodium Salt
• Benzenesulfonic acid,98%
• +Expand

• MDL： MFCD00065179
• InChIKey： MZSDGDXXBZSFTG-UHFFFAOYSA-M
• Inchi： 1S/C6H6O3S.Na/c7-10(8,9)6-4-2-1-3-5-6;/h1-5H,(H,7,8,9);/q;+1/p-1
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)[O-].[Na+]
• BRN： 3918459

Computed Properties

• Exact Mass: 179.98600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.003765
• Heavy Atom Count: 11
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 1.67150
• PSA: 65.58000
• Merck: 1070
• Water Partition Coefficient: dissolution
• Melting Point: 450 ºC
• Flash Point: Nonsense
• Solubility: water: soluble
• Color/Form: White needle like crystals.
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• Solubility: It is easily soluble in hot water, cold water and slightly soluble in hot ethanol.
• Sensitiveness: Hygroscopic
• Density: 1.124 g/mL at 25 °C(lit.)

Sodium benzenesulfonate Security Information

• Symbol: GHS07
• RTECS：DB7350000
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• Risk Phrases： 36/37/38
• Signal Word：Warning

Sodium benzenesulfonate Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt